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Compound of Interest |

(4-Chlorophenyl)methyl 2-
Compound Name:
aminoacetate

Cat. No.: B15268092

Get Quote

\ J

Document ID: SAFETY-GUIDE-2026-03-08 Target Audience: Medicinal Chemists, Process
Safety Engineers, and Laboratory Managers Subject: Comprehensive handling, stability, and
safety protocols for (4-Chlorophenyl)methyl 2-aminoacetate (and its hydrochloride salt).

Executive Summary & Chemical Identity[1]

(4-Chlorophenyl)methyl 2-aminoacetate, commonly referred to as Glycine 4-chlorobenzyl
ester, is a specialized amino acid derivative used primarily as a pharmaceutical intermediate
and peptide building block. It serves as a carboxyl-protected glycine motif, where the 4-
chlorobenzyl group provides unique lipophilicity and orthogonal deprotection characteristics
compared to standard benzyl esters.

Due to the presence of a primary amine and an activated ester linkage, this compound exhibits
specific instability pathways—namely cyclization and hydrolysis—that dictate its handling
protocols. Most commercial supplies are provided as the hydrochloride salt to ensure shelf
stability.

Chemical Identification Data
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Description

IUPAC Name

(4-Chlorophenyl)methyl 2-aminoacetate

Common Synonyms

Glycine 4-chlorobenzyl ester; 4-Chlorobenzyl

glycinate

CAS Number (Free Base)

74201-59-5

CAS Number (HCI Salt)

1461713-88-1

Molecular Formula

CoH10CINO:2 (Free Base) / CoH11Cl2NO2 (HCI
Salt)

Molecular Weight

199.63 g/mol (Free Base) / 236.10 g/mol (HCI
Salt)

Physical State

White to off-white crystalline solid (Salt)

Solubility

Soluble in DMSO, DMF, Methanol; Sparingly

soluble in non-polar solvents.

Hazard Profiling & Toxicology (SAR Analysis)

Note: Specific toxicological data (LD50) for this exact intermediate is limited. The following

profile is derived from Structure-Activity Relationship (SAR) analysis of analogous benzyl

esters and alpha-amino esters.

Core Hazards

The compound combines a benzyl ester moiety with a primary amine.

o Skin & Eye Irritation (High Probability): Benzyl esters are known lipophilic irritants. The 4-

chloro substituent increases lipophilicity, potentially enhancing dermal penetration.

» Respiratory Irritation: Dust from the hydrochloride salt is acidic and irritating to mucous

membranes.

o Sensitization Potential: Chlorinated benzyl derivatives can act as haptens, posing a risk of

allergic contact dermatitis upon repeated exposure.
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Degradation Hazards

Upon contact with moisture or plasma (in vivo), the ester hydrolyzes to release 4-chlorobenzyl
alcohol and glycine.

e 4-Chlorobenzyl alcohol: A known skin and eye irritant.

e Glycine: Non-toxic.

GHS Classification (Predicted)

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Storage & Stability Engineering

The stability of (4-Chlorophenyl)methyl 2-aminoacetate is binary: the hydrochloride salt is
stable, while the free base is kinetically unstable.

The Cyclization Risk (Self-Validating Logic)

Mechanism: In its free base form, the nucleophilic primary amine of one molecule can attack
the ester carbonyl of another (intermolecular) or itself (if chain length allowed, though less likely
for glycine monomers) to form diketopiperazines (cyclic dipeptides) or polymers. Protocol
Implication:Never store the compound as a free base for extended periods. Generate the free
base in situ only immediately prior to the reaction step.

Hydrolysis Sensitivity

The electron-withdrawing effect of the 4-chloro group on the benzyl ring makes the ester
slightly more labile to hydrolysis than unsubstituted benzyl esters. Storage Rule: Store under
inert atmosphere (Argon/Nitrogen) at 2—8°C. Desiccators are mandatory to prevent moisture-
induced hydrolysis.

Operational Handling Protocols
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Personal Protective Equipment (PPE) Matrix

» Respiratory: N95/P2 particulate respirator required for weighing operations.

e Dermal: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended if

handling solutions >0.1 M.

e Ocular: Chemical splash goggles.

Workflow Visualization

The following diagram illustrates the critical decision pathways for handling the salt versus the
free base to prevent degradation.
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(Risk of Dimerization)
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Immediate Reaction
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Caption: Operational workflow emphasizing the instability of the free base phase.
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Step-by-Step Neutralization Protocol

Use this protocol only if the reaction cannot tolerate the HCI salt (e.g., acid-sensitive catalysts).

Dissolution: Dissolve the HCI salt in minimal Dichloromethane (DCM) or Ethyl Acetate.

¢ Washing: Wash the organic phase cold (0°C) with saturated aqueous NaHCOs or 10%
Na2COs.

o Why Cold? Low temperature retards the hydrolysis rate of the ester during the basic wash.
e Drying: Dry quickly over anhydrous MgSOQa.

o Concentration: Evaporate solvent only if necessary, and never to complete dryness if heating
is required. Ideally, use the solution directly.

Emergency Response Procedures
Spill Management

e Solid Spill: Do not dry sweep. Use a HEPA-vacuum or wet-wipe method to prevent dust
generation.

o Solution Spill: Absorb with vermiculite or sand. Treat the waste as halogenated organic
waste.

First Aid

o Eye Contact: Flush immediately with saline/water for 15 minutes. The hydrochloride salt is
acidic; immediate dilution is critical to prevent corneal damage.

o Skin Contact: Wash with soap and water. Monitor for redness (erythema) which may appear
12-24 hours post-exposure due to the sensitizing nature of benzyl derivatives.

Synthesis Application Context

This compound is typically employed in peptide synthesis or peptidomimetic development.

e Role: C-terminal protection.
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» Deprotection: The 4-chlorobenzyl group is generally more stable to acid than the standard
benzyl group (Bzl). It is typically removed via catalytic hydrogenation (Hz/Pd-C) or strong
acid (HF/TFMSA), but is resistant to mild TFA treatments used to remove Boc groups.

o Reaction Logic: When coupling N-protected amino acids to this amine, use a non-
nucleophilic base (e.g., DIPEA, NMM) to neutralize the HCI salt in situ. This avoids the risks
associated with isolating the free base.

References
Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-

Interscience. (Contextual grounding for benzyl ester stability).

» To cite this document: BenchChem. [Technical Guide: (4-Chlorophenyl)methyl 2-
aminoacetate Safety & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15268092/docs#technical-guide-4-chlorophenyl-
methyl-2-aminoacetate-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15268092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

